Cas no 1016687-98-1 (2-(Propylsulfonyl)benzoic acid)

2-(Propylsulfonyl)benzoic acid is a sulfone-substituted benzoic acid derivative with the molecular formula C₁₀H₁₂O₄S. This compound features a propylsulfonyl group at the 2-position of the benzoic acid ring, imparting unique electronic and steric properties. It serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The sulfonyl moiety enhances reactivity in nucleophilic substitution and coupling reactions, while the carboxylic acid group allows for further functionalization. Its well-defined structure and stability under various conditions make it suitable for precision applications in medicinal chemistry and material science. The compound is typically characterized by high purity and consistent performance in synthetic workflows.
2-(Propylsulfonyl)benzoic acid structure
1016687-98-1 structure
Product Name:2-(Propylsulfonyl)benzoic acid
CAS No:1016687-98-1
MF:C10H12O4S
MW:228.264882087708
MDL:MFCD09927897
CID:1069086
Update Time:2025-06-07

2-(Propylsulfonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(Propylsulfonyl)benzoic acid
    • MDL： MFCD09927897
    • Inchi： 1S/C10H12O4S/c1-2-7-15(13,14)9-6-4-3-5-8(9)10(11)12/h3-6H,2,7H2,1H3,(H,11,12)
    • InChI Key： QEQFQVHUVIDQBN-UHFFFAOYSA-N
    • SMILES： S(C1C=CC=CC=1C(=O)O)(CCC)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4

2-(Propylsulfonyl)benzoic acid Security Information

  • HazardClass：IRRITANT

2-(Propylsulfonyl)benzoic acid Pricemore >>

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2-(Propylsulfonyl)benzoic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1016687-98-1)2-(Propylsulfonyl)benzoic acid
Order Number:A1101387
Stock Status:in Stock
Quantity:500mg/1g/5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:32
Price ($):159.0/188.0/520.0
Email:sales@amadischem.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1016687-98-1)2-(Propylsulfonyl)benzoic acid
A1101387
Purity:99%/99%/99%
Quantity:500mg/1g/5g
Price ($):159.0/188.0/520.0
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